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Compound of Interest

Compound Name: 2-Chloro-5-decylpyrimidine

CAS No.: 170434-06-7

Cat. No.: B065656

Get Quote

2-Chloro-5-decylpyrimidine: A Comparative
Guide for Researchers
For researchers, scientists, and drug development professionals, 2-Chloro-5-decylpyrimidine
presents itself as a potentially valuable, yet underexplored, chemical intermediate. While direct

experimental data for this specific compound is not readily available in published literature, this

guide provides a comparative analysis based on the known properties and biological activities

of structurally related 2-chloro-5-alkylpyrimidines and other pyrimidine derivatives. This

document aims to offer a foundational understanding for future research and development

involving this compound.

Physicochemical Properties and Synthesis
Based on available supplier information, 2-Chloro-5-decylpyrimidine is characterized by the

following properties:
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Property Value

CAS Number 170434-06-7

Molecular Formula C₁₄H₂₃ClN₂

Molecular Weight 254.8 g/mol

Predicted Boiling Point 368.8 ± 11.0 °C

Predicted Density 1.008 ± 0.06 g/cm³

The synthesis of 2-chloro-5-substituted pyrimidines is a well-established process in organic

chemistry. Generally, these compounds serve as versatile intermediates for further

functionalization. The chlorine atom at the 2-position is susceptible to nucleophilic substitution,

allowing for the introduction of various functional groups.

A general synthetic pathway to obtain 2-chloro-5-alkylpyrimidines can be conceptualized as

follows:

Starting Materials
(e.g., 5-alkyluracil)

Chlorination
(e.g., POCl₃) 2,4-Dichloro-5-alkylpyrimidine Selective Dechlorination 2-Chloro-5-alkylpyrimidine

Synthesis & Purification Structural Characterization
(NMR, MS, etc.)

Biological Screening
(e.g., anticancer, antimicrobial)

Structure-Activity
Relationship Studies Lead Optimization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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